Cas no 1601120-89-1 (6,8-Difluoro-2-methylquinazolin-4(3H)-one)

• Product Name: 6,8-Difluoro-2-methylquinazolin-4(3H)-one
• CAS No: 1601120-89-1
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4821594
• Update Time: 2025-06-16

6,8-Difluoro-2-methylquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6,8-Difluoro-2-methylquinazolin-4(3H)-one

• Inchi： 1S/C9H6F2N2O/c1-4-12-8-6(9(14)13-4)2-5(10)3-7(8)11/h2-3H,1H3,(H,12,13,14)
• InChI Key： WCKQSLACFRLHJQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C(NC(C)=NC=21)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5

Additional information on 6,8-Difluoro-2-methylquinazolin-4(3H)-one

Introduction to 6,8-Difluoro-2-methylquinazolin-4(3H)-one (CAS No: 1601120-89-1)

6,8-Difluoro-2-methylquinazolin-4(3H)-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 1601120-89-1, belongs to the quinazoline class of molecules, which are well-known for their role in medicinal chemistry as scaffolds for various bioactive agents. The presence of fluorine atoms at the 6 and 8 positions, along with a methyl group at the 2 position, introduces specific electronic and steric effects that modulate its reactivity and interactions with biological targets.

The structure of 6,8-Difluoro-2-methylquinazolin-4(3H)-one features a fused bicyclic system consisting of a benzene ring and a pyrimidine ring. The fluorine substituents are particularly noteworthy as they can enhance the metabolic stability of the molecule by resisting hydrolysis and oxidation. Additionally, the electron-withdrawing nature of fluorine can influence the electronic distribution within the quinazoline ring, potentially affecting its binding affinity to biological receptors. The methyl group at the 2-position further contributes to the steric environment of the molecule, which may be critical for its interaction with protein targets.

In recent years, there has been a growing interest in quinazoline derivatives as pharmaceutical intermediates due to their diverse biological activities. Studies have shown that compounds within this class exhibit properties such as kinase inhibition, antimicrobial effects, and anti-inflammatory actions. The specific modifications present in 6,8-Difluoro-2-methylquinazolin-4(3H)-one, such as the fluorine and methyl substituents, make it a promising candidate for further exploration in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in targeted therapy. The quinazoline core is a common motif in small-molecule drugs that interact with specific enzymes or receptors involved in disease pathways. For instance, some quinazoline derivatives have been investigated for their ability to inhibit tyrosine kinases, which are overactive in certain types of cancer. The fluorinated version of this compound may exhibit enhanced selectivity or potency compared to its non-fluorinated counterparts due to the electronic effects induced by the fluorine atoms.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have suggested that 6,8-Difluoro-2-methylquinazolin-4(3H)-one could interact with pockets on target proteins that are critical for their function. These studies not only provide insights into the potential mechanism of action but also help in designing analogs with improved properties. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, allowing for more efficient identification of lead compounds.

The synthesis of 6,8-Difluoro-2-methylquinazolin-4(3H)-one presents an interesting challenge due to the need to introduce fluorine atoms at specific positions while maintaining regioselectivity. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in fluorination chemistry have provided new methodologies that may streamline the synthesis of this compound. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms efficiently under mild conditions.

Another area of interest is the pharmacokinetic profile of this compound. Fluorinated aromatic compounds are known to exhibit favorable pharmacokinetic properties due to their increased lipophilicity and metabolic stability. These characteristics can lead to longer half-lives and improved bioavailability upon administration. Understanding these properties is crucial for optimizing drug candidates for clinical use. Preclinical studies have begun to explore how modifications such as fluorination influence absorption, distribution, metabolism, and excretion (ADME) profiles.

The potential applications of 6,8-Difluoro-2-methylquinazolin-4(3H)-one extend beyond oncology. Research has indicated that quinazoline derivatives may have therapeutic value in other areas such as infectious diseases and inflammatory disorders. The ability to modulate kinase activity suggests that this class of compounds could be repurposed for conditions where aberrant signaling pathways play a significant role. As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic strategies.

In conclusion,6,8-Difluoro-2-methylquinazolin-4(3H)-one represents a promising scaffold for pharmaceutical development due to its structural features and potential biological activities. The presence of fluorine atoms enhances its metabolic stability and electronic properties, making it an attractive candidate for further investigation. With advancements in synthetic methodologies and computational modeling, this compound holds significant promise for addressing unmet medical needs across various therapeutic areas.